1-(4-Bromobenzyl)-1H-tetrazole

• Molecular Formula: C8H7BrN4
• Molecular Weight: 239.07 g/mol
• IUPAC Name: 1-[(4-bromophenyl)methyl]tetrazole
• InChI: InChI=1S/C8H7BrN4/c9-8-3-1-7(2-4-8)5-13-6-10-11-12-13/h1-4,6H,5H2
• InChI Key: BLENJLHEHIGUMS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN2C=NN=N2)Br

Description

1-(4-Bromobenzyl)-1H-tetrazole is a useful research compound. Its molecular formula is C8H7BrN4 and its molecular weight is 239.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dimethyl sulphoxide (10 mL, dried over 4 A molecular sieve) was added to potassium hydroxide (1.12 g, 0.02 mol, crushed pellets) and the mixture was stirred for 5 minutes. 1H-Tetrazole (0.35 g, 0.005 mol) was then added and the mixture was stirred for 2 hours. 4-Bromobenzyl bromide (1.87 g, 0.0075 mol) was added and the mixture was cooled briefly and stirred for a further hour before adding water (50 mL). The mixture was extracted with ether (3×80 mL) and each extract was washed with water (3×50 mL). The combined ether layers were dried over MgSO4 and the solvent using removed in vacuo. The residue was chromatographed on silica gel with CHCl3:MeOH (40:1) as eluent yielding the sub-title compound (0.98 g, yield: 82%).